4-(4-Fluoro-3-methyl-benzenesulfonylamino)-benzoic acid

• IUPAC Name: 4-[(4-fluoro-3-methylphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C14H12FNO4S/c1-9-8-12(6-7-13(9)15)21(19,20)16-11-4-2-10(3-5-11)14(17)18/h2-8,16H,1H3,(H,17,18)
• InChI Key: IHBQWIIYCBTSFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)O)F
• Molecular Formula: C14H12FNO4S
• Molecular Weight: 309.31 g/mol
• CAS No.: 327091-30-5

Description

“4-Fluoro-3-methylbenzenesulphonamide” is a chemical used for proteomics research. Its molecular formula is C7H8FNO2S and it has a molecular weight of 189.21.

Scientific Research Applications

Chemical Properties and Metabolism

A study focused on the quantitative structure-metabolism relationships of substituted benzoic acids, including derivatives similar to 4-(4-Fluoro-3-methyl-benzenesulfonylamino)-benzoic acid, revealed insights into the metabolic fate of these compounds. The research found that phase II glucuronidation or glycine conjugation reactions predominantly governed the metabolism of these compounds. The study utilized computational chemistry, NMR spectroscopy, and pattern recognition to classify compounds according to their physicochemical properties, providing insights into the basic mechanisms of benzoate metabolism (Ghauri et al., 1992).

Analytical Chemistry and Environmental Studies

Research into the use of fluorinated compounds to detect aromatic metabolites from m-Cresol in a methanogenic consortium demonstrated the utility of such compounds, including derivatives of benzoic acid, in tracing metabolic pathways. This work provides valuable insights into the anaerobic degradation pathways of environmental contaminants (Londry & Fedorak, 1993).

Material Science and Thermodynamics

A study explored the energetic structure–property relationships in the thermochemistry of halogen-substituted benzoic acids, contributing to material sciences and the assessment of chemical fate in the environment. The research developed a group contribution procedure for a quick appraisal of the gas-phase and liquid-phase enthalpies of formation, as well as of vaporization enthalpies of such compounds (Zherikova & Verevkin, 2019).

Liquid Crystal Research

Investigations into the properties of binary mixtures derived from hydrogen-bonded liquid crystals, including derivatives of benzoic acid, were conducted. The study focused on the synthesis, structure, thermal behavior, and phase behavior of these compounds, significantly contributing to the field of liquid crystal research and the understanding of the influence of specific atomic substitutions on the properties of liquid crystals (Fouzai et al., 2018).